Cas no 2228571-73-9 (O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine)

• Product Name: O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine
• CAS No: 2228571-73-9
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 5965694
• PubChem ID: 165965796
• Update Time: 2025-11-03

O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine
• EN300-1999490
• 2228571-73-9
• O-[2-methyl-1-(methylsulfanyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C5H13NOS/c1-5(2,7-6)4-8-3/h4,6H2,1-3H3
• InChI Key： YAMLLQURMPOJJK-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(C)ON

Computed Properties

• Exact Mass: 135.07178521g/mol
• Monoisotopic Mass: 135.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.6Ų

Additional information on O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine (CAS No. 2228571-73-9)

O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine (CAS No. 2228571-73-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its methylsulfanyl and hydroxylamine functional groups, is a subject of interest for researchers and industries alike. Its molecular structure, which includes a propan-2-yl backbone, makes it a versatile intermediate in synthetic chemistry and material science.

The growing demand for sulfur-containing compounds in pharmaceuticals and agrochemicals has placed O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine in the spotlight. Recent studies highlight its role as a building block for bioactive molecules, particularly in the development of novel antioxidants and enzyme inhibitors. Its CAS No. 2228571-73-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine is its potential application in green chemistry. With increasing environmental concerns, researchers are exploring sustainable synthesis methods for this compound. Its methylsulfanyl group offers unique reactivity, enabling eco-friendly transformations that align with the principles of atom economy and reduced waste.

In the pharmaceutical industry, CAS No. 2228571-73-9 is often associated with the development of small-molecule therapeutics. Its hydroxylamine moiety is particularly valuable for designing nitrogen-containing drugs, which are prevalent in treatments for metabolic disorders and neurodegenerative diseases. Recent patent filings indicate a surge in interest for derivatives of this compound, further solidifying its importance.

Another area where O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine shows promise is in material science. Its ability to form stable complexes with metals makes it a candidate for catalysis and polymer modification. Researchers are investigating its use in advanced coatings and adhesives, where its sulfur-based functionality enhances durability and performance.

For those searching for CAS No. 2228571-73-9 or O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine, it’s important to note its handling and storage requirements. While not classified as hazardous, proper precautions should be taken to ensure stability, such as storing it in a cool, dry environment away from strong oxidizers. These details are critical for laboratories and industries working with this compound.

The future of O-2-methyl-1-(methylsulfanyl)propan-2-ylhydroxylamine looks promising, with ongoing research exploring its applications in biotechnology and nanomaterials. As the scientific community continues to uncover its potential, this compound is likely to remain a key player in innovation. Its CAS No. 2228571-73-9 will undoubtedly appear in more publications and patents, reflecting its growing significance.